5-bromo-N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H14BrNO5/c16-14-4-3-12(22-14)15(19)17-8-10(18)9-1-2-11-13(7-9)21-6-5-20-11/h1-4,7,10,18H,5-6,8H2,(H,17,19)
• InChI Key: RNKOVYNAJBPQGL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(CNC(=O)C3=CC=C(O3)Br)O
• Molecular Formula: C15H14BrNO5
• Molecular Weight: 368.18 g/mol

Description

The compound is a furan carboxamide derivative with a bromine atom and a dihydrobenzodioxin group attached. Furan carboxamides are a class of organic compounds containing a furan ring, which is a 5-membered aromatic ring with four carbon atoms and one oxygen atom. The dihydrobenzodioxin group is a type of ether that is often found in various pharmaceuticals and research compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, a bromine atom, a carboxamide group, and a dihydrobenzodioxin group.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and reagents present. For example, the bromine atom might be replaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with a bromine atom tend to be denser than similar compounds without a bromine atom.

Scientific Research Applications

Synthesis and Chemical Reactions

• Studies have detailed synthetic routes and chemical reactions involving heteroaromatic compounds with structural similarities, exploring their potential in developing new chemical entities and understanding their chemical properties (Sasaki & Yoshioka, 1971).

Spectral and Luminescence Properties

• Research on dibenzo(benzo)-18-crown-6-containing imines of hydroxy-substituted benzofurans has investigated their spectral and luminescence properties. Such studies are crucial for applications in chemosensor systems and understanding intramolecular charge transfer mechanisms (Dubonosov et al., 2009).

Antipsychotic Agents

• Research into compounds with structural similarities has explored their potential as antipsychotic agents. These studies focus on synthesizing and evaluating the properties of compounds for their affinity to dopamine receptors, contributing to the development of new therapeutic agents (Högberg et al., 1990).

Photonic Biosensor Applications

• Compounds structurally related to the query have been synthesized for the development of aptamers in photonic biosensor applications. These studies aim to create sensitive detection systems for environmental pollutants, highlighting the role of synthetic chemistry in environmental monitoring (Kalantzi et al., 2021).

Antiprotozoal Agents

• Novel compounds, including those with bromo and furan moieties, have been synthesized and evaluated for their antiprotozoal activities, demonstrating the importance of structural diversity in discovering new therapeutic agents (Ismail et al., 2004).

Mechanism of Action

Target of Action

Similar compounds have been found to targetE3 ligase , a protein that ubiquitinylates proteins for proteolysis .

Mode of Action

This process is crucial in regulating protein levels within cells .

Result of Action

By activating e3 ligase and promoting protein degradation, it could potentially influence various cellular processes, including cell growth and proliferation .

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical compound, future research might focus on improving its efficacy or reducing its side effects.